Cas no 736136-48-4 (cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 736136-48-4
• MF: C₁₅H₁₇IO₃
• MW: 372.198157072067
• CID: 872100
• PubChem ID: 24722513
• Update Time: 2025-09-27

cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-[2-(3-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-2-[2-(3-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• AKOS016017363
• 736136-48-4
• DTXSID90641385
• CIS-2-[2-(3-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• (1R,2R)-2-[2-(3-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• MFCD06799151

• MDL： MFCD06799151
• Inchi： 1S/C15H17IO3/c16-12-6-3-5-11(8-12)14(17)9-10-4-1-2-7-13(10)15(18)19/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,18,19)/t10-,13-/m1/s1
• InChI Key： KRBZJRBTKJYOEH-ZWNOBZJWSA-N
• SMILES： IC1=CC=CC(=C1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 372.02224g/mol
• Monoisotopic Mass: 372.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Additional information on cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Introduction to cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 736136-48-4)

cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 736136-48-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is composed of a cyclohexane ring substituted with a carboxylic acid group and a 3-iodophenyl moiety attached to an oxoethyl chain. The presence of the iodine atom and the cyclohexane ring contributes to its distinct physical and chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid in the development of drugs for treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The ability to selectively target these enzymes without affecting other cellular processes makes it an attractive candidate for further drug development.

In addition to its potential therapeutic applications, cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has been explored as a key intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and stability under various reaction conditions make it a useful building block for chemists working on the design and synthesis of new pharmaceuticals.

The synthesis of cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid typically involves multi-step reactions, including the formation of the cyclohexane ring, introduction of the carboxylic acid group, and attachment of the 3-iodophenyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

One notable application of cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is in the field of radiolabeled imaging agents. The presence of the iodine atom allows for radiolabeling with isotopes such as iodine-125 or iodine-131, which can be used for diagnostic imaging and targeted therapy. This application has significant implications for early detection and treatment of diseases such as cancer.

Beyond its use in drug development and imaging agents, cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has also been studied for its potential as a ligand in metal coordination chemistry. Its ability to form stable complexes with various metal ions makes it a valuable tool for researchers investigating new catalysts and materials with unique properties.

In conclusion, cis-2-2-(3-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 736136-48-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an important molecule for both academic exploration and industrial development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.